Cas no 75463-61-5 (s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1))

• Product Name: s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1)
• CAS No: 75463-61-5
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 565367
• PubChem ID: 3058677
• Update Time: 2025-04-19

s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1)
• 1,2,3,5,6,7-Hexahydro-N-ethyl-s-indacen-1-amine hydrochloride
• N-ethyl-1,2,3,5,6,7-hexahydro-s-indacen-1-amine,hydrochloride
• DTXSID70996921
• s-Indacen-1-amine, 1,2,3,5,6,7-hexahydro-N-ethyl-, hydrochloride
• N-Ethyl-1,2,3,5,6,7-hexahydro-s-indacen-1-amine--hydrogen chloride (1/1)
• 75463-61-5
• VUFB10,104

• Inchi： 1S/C14H19N.ClH/c1-2-15-14-7-6-12-8-10-4-3-5-11(10)9-13(12)14;/h8-9,14-15H,2-7H2,1H3;1H
• InChI Key： PUUIAARVFVGILC-UHFFFAOYSA-N
• SMILES： Cl.N(CC)C1CCC2C=C3CCCC3=CC1=2

Computed Properties

• Exact Mass: 237.1286
• Monoisotopic Mass: 237.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03